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Compound of Interest

3-Ethoxy-2-hydroxy-6-
Compound Name:
nitrobenzaldehyde

Cat. No.: B144650

Technical Support Center: 3-Ethoxy-2-hydroxy-6-
hitrobenzaldehyde

Disclaimer: No specific Safety Data Sheet (SDS) for 3-Ethoxy-2-hydroxy-6-
nitrobenzaldehyde (CAS No. 182067-57-8) was publicly available at the time of this
document's creation. The following information is synthesized from the SDSs of structurally
similar compounds, including other nitro- and ethoxy-substituted benzaldehydes. This guide
should be used for informational purposes only. Always consult with a qualified safety
professional and refer to any available supplier-specific information before handling this
chemical.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 3-Ethoxy-2-hydroxy-6-
nitrobenzaldehyde?

Based on data from similar nitrobenzaldehyde derivatives, the primary hazards are expected to
be:

e Acute Oral Toxicity: Harmful if swallowed.[1][2]

» Skin Corrosion/Irritation: May cause skin irritation.[1][2]
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» Serious Eye Damage/Eye Irritation: May cause serious eye irritation.[1][2]
o Respiratory Irritation: May cause respiratory tract irritation if inhaled as a dust or vapor.[1][2]

Q2: What personal protective equipment (PPE) should | wear when handling this compound?

Eye/Face Protection: Wear chemical safety goggles or a face shield.[2]

» Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves
prior to use.[2]

» Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.

» Respiratory Protection: If handling fine powders or in a poorly ventilated area, use a NIOSH-
approved respirator with a particulate filter.

Q3: How should I store 3-Ethoxy-2-hydroxy-6-nitrobenzaldehyde?

Store the container tightly closed in a dry, cool, and well-ventilated place.[3] Keep it away from
incompatible materials such as strong oxidizing agents, strong reducing agents, strong bases,
and acids.[1]

Q4: What should | do in case of a spill?

For a small spill, you should:

Ensure adequate ventilation and wear appropriate PPE.

Avoid generating dust.

Sweep up the solid material and place it into a suitable, labeled container for disposal.[1]

Clean the spill area thoroughly.

Q5: How do | properly dispose of waste 3-Ethoxy-2-hydroxy-6-nitrobenzaldehyde?
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Dispose of the chemical and its container in accordance with local, regional, and national
regulations. It should be treated as hazardous waste and disposed of at an approved waste
disposal plant.[1] Do not allow it to enter the environment.[2]

Troubleshooting Guides

Issue: Unexpected Color Change of the Compound
During Storage

e Possible Cause 1: Exposure to Light.

o Troubleshooting Step: Some related compounds are light-sensitive.[4] Store the
compound in an amber or opaque vial to protect it from light.

e Possible Cause 2: Contamination.

o Troubleshooting Step: Ensure that storage containers are clean and dry before use. Use
clean spatulas and tools when handling the compound.

e Possible Cause 3: Reaction with Air or Moisture.

o Troubleshooting Step: Store the container tightly sealed to minimize exposure to air and
humidity. For long-term storage, consider storing under an inert atmosphere (e.g., nitrogen
or argon).

Issue: Poor Solubility in a Nonpolar Solvent
o Possible Cause: Inherent Polarity.
o Troubleshooting Step: The presence of hydroxyl, nitro, and ethoxy groups suggests that
the molecule has significant polarity. Attempt to dissolve the compound in more polar

organic solvents such as acetone, ethyl acetate, or short-chain alcohols. The product is
likely to be water-soluble.[4]

Issue: Inconsistent Experimental Results

e Possible Cause 1: Compound Degradation.
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o Troubleshooting Step: Verify the purity of the compound using an appropriate analytical
technique (e.g., NMR, LC-MS) before use, especially if it has been stored for an extended
period.

e Possible Cause 2: Incompatible Reagents.

o Troubleshooting Step: Review the reaction scheme for any potential incompatibilities.
Based on related compounds, avoid strong oxidizing agents, strong reducing agents,
strong bases, and acids.[1]

Data Presentation

Table 1: Physicochemical Properties of 3-Ethoxy-2-hydroxy-6-nitrobenzaldehyde and
Related Compounds

3-Ethoxy-2- 3-Ethoxy-4-
2-Hydroxy-5-
Property hydroxy-6- . hydroxybenzaldehy
- nitrobenzaldehyde

nitrobenzaldehyde de
CAS Number 182067-57-8[3] 97-51-8[1] 121-32-4[4]
Molecular Formula CoHsNOs5[3] C7HsNOa4[1] CoH1003[4]
Molecular Weight 211.17 g/mol [3] 167.12 g/mol [1] 166.17 g/mol [4]
Appearance Not specified Dark yellow solid[1] Off-white powder[4]
Melting Point Not specified 125 - 129 °C[1] Not specified

Table 2: Hazard Information for Structurally Similar Compounds
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Hazard Statement

2-Hydroxy-5-
nitrobenzaldehyde[1]

5-Ethoxy-2-
hydroxybenzaldehyde[2]

Acute Oral Toxicity

Category 4 (Harmful if

swallowed)

Category 4 (Harmful if

swallowed)

Skin Irritation

Category 2 (Causes skin

irritation)

Irritant

Eye Irritation

Category 2 (Causes serious

eye irritation)

Category 2A (Causes serious

eye irritation)

Respiratory Irritation

Category 3 (May cause

respiratory irritation)

May be harmful if inhaled.
Causes respiratory tract

irritation.

Aquatic Hazard

Not specified

Harmful to aquatic life with

long lasting effects

Experimental Protocols

Protocol 1: General Handling and Weighing of 3-Ethoxy-
2-hydroxy-6-nitrobenzaldehyde

e Preparation:

o Work within a certified chemical fume hood or a ventilated enclosure.

o Ensure an eyewash station and safety shower are readily accessible.

o Don the required PPE: safety goggles, chemical-resistant gloves, and a lab coat.

e Handling:

o Before opening, allow the container to reach room temperature to prevent condensation of

moisture.

o Use a clean, dry spatula for transferring the solid compound.

o Avoid creating dust. If the compound is a fine powder, handle it with extra care.
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e Weighing:

o Weigh the compound in a tared, sealed container (e.g., a vial with a cap) to minimize
exposure to the atmosphere and prevent contamination.

e Post-Handling:

[¢]

Tightly seal the main container and return it to its designated storage location.

[e]

Clean any contaminated surfaces.

[e]

Dispose of any contaminated weighing paper or other consumables as hazardous waste.

(¢]

Wash hands thoroughly after handling.

Protocol 2: Emergency First Aid Procedures (Based on
Related Compounds)

 If Swallowed:

o Rinse mouth with water.[1][4]

o Do NOT induce vomiting.[4]

o Call a POISON CENTER or doctor/physician if you feel unwell.[1]
e If on Skin:

o Immediately remove all contaminated clothing.

o Wash the affected area with plenty of soap and water.[1]

o If skin irritation occurs, seek medical advice/attention.[1]
e Ifin Eyes:

o Rinse cautiously with water for several minutes.[1]

o Remove contact lenses, if present and easy to do. Continue rinsing.[1]

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA10264&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA19478~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2017:16:04~~3-Ethoxy-4-hydroxybenzaldehyde~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA19478~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2017:16:04~~3-Ethoxy-4-hydroxybenzaldehyde~~
https://www.fishersci.com/store/msds?partNumber=AAA10264&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10264&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10264&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10264&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10264&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

o If eye irritation persists, get medical advice/attention.[1]

e [f Inhaled:

o Remove the person to fresh air and keep them at rest in a position comfortable for
breathing.[1]

o Call a POISON CENTER or doctor/physician if you feel unwell.[1]

Mandatory Visualizations
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Start: Need to handle
3-Ethoxy-2-hydroxy-6-nitrobenzaldehyde

Preparation:
- Work in fume hood
- Check safety equipment

- Don appropriate PPE

'

Handling:
- Use clean, dry tools
- Avoid dust generation

'

Weighing:
- Use a tared, sealed container

Storage:
- Tightly seal container
- Store in a cool, dry,
well-ventilated area

'

Cleanup & Disposal:
- Clean work area
- Dispose of waste as hazardous
- Wash hands

Click to download full resolution via product page
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Caption: A workflow diagram for the safe handling of 3-Ethoxy-2-hydroxy-6-
nitrobenzaldehyde.

Waste Generated:
3-Ethoxy-2-hydroxy-6-nitrobenzaldehyde
or contaminated material

:

es No

If requlations permit,
[ purify for reuse. j ves No

properly labeled hazardous

EDispose of via a license
waste container.

chemical incinerator.

L

Arrange for pickup by a
licensed hazardous waste
disposal company.

Disposal Complete

(ﬂ Package in a sealed,
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Click to download full resolution via product page

Caption: A decision tree for the proper disposal of 3-Ethoxy-2-hydroxy-6-nitrobenzaldehyde
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe handling and disposal of 3-Ethoxy-2-hydroxy-6-
nitrobenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144650#safe-handling-and-disposal-of-3-ethoxy-2-
hydroxy-6-nitrobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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